Cas no 850762-30-0 (1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole)

• Product Name: 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole
• CAS No: 850762-30-0
• MF: C₂₁H₂₂ClN₅
• MW: 379.885882854462
• CID: 5420089
• Update Time: 2025-11-05

1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-3-(4-chlorophenyl)-2-methyl-7-(2-methylimidazol-1-yl)pyrazolo[1,5-a]pyrimidine
• 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole

• Inchi： 1S/C21H22ClN5/c1-13-19(15-6-8-16(22)9-7-15)20-24-17(21(3,4)5)12-18(27(20)25-13)26-11-10-23-14(26)2/h6-12H,1-5H3
• InChI Key： RARZKLQQWXKDKP-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C)=NN1C(N1C(C)=NC=C1)=CC(C(C)(C)C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole

1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole: A Promising Compound in Medicinal Chemistry

1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole is a complex heterocyclic molecule with a unique structural framework that combines multiple functional groups. This compound, identified by its CAS number 850762-30-0, represents a novel class of bioactive agents with potential applications in pharmaceutical research. The molecule's core structure features a pyrazolo[1,5-a]pyrimidin-7-yl group connected to a 1H-imidazole ring, while the 4-chlorophenyl substituent and the tert-butyl group contribute to its pharmacological profile. Recent studies have highlighted its potential as a lead compound for the development of targeted therapies against various diseases.

The tert-butyl group in this molecule plays a critical role in stabilizing the compound's conformation, which is essential for its biological activity. This steric hindrance also influences the molecule's solubility and metabolic stability, making it a desirable candidate for drug development. The 4-chlorophenyl substituent, on the other hand, is known to enhance the compound's lipophilicity, which may improve its ability to cross cell membranes and reach intracellular targets. These structural features collectively contribute to the molecule's unique pharmacokinetic properties.

Recent advancements in medicinal chemistry have revealed the potential of 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole as a modulator of specific enzyme pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of the adenosine A2A receptor, a target implicated in neuroinflammatory diseases. This finding aligns with the growing interest in developing compounds that target the adenosine receptor family for therapeutic applications in conditions such as Parkinson's disease and multiple sclerosis.

The pyrazolo[1,5-a]pyrimidin-7-yl core of this compound is structurally similar to several known pharmacophores, including those used in antiviral and antitumor agents. This structural similarity suggests that the molecule may exhibit broad-spectrum biological activity. In a 2024 preclinical study, researchers observed that the compound showed promising antiproliferative effects against a panel of cancer cell lines, particularly those expressing high levels of the EGFR (Epidermal Growth Factor Receptor) protein. These results highlight the potential of this compound as a scaffold for the design of novel anticancer drugs.

One of the key advantages of 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole is its ability to modulate multiple signaling pathways simultaneously. This multitargeting capability is increasingly recognized as a valuable strategy in drug discovery, as it may enhance therapeutic efficacy while reducing the risk of resistance. A 2023 review article in Drug Discovery Today emphasized the importance of multitarget compounds in the treatment of complex diseases such as cancer and neurodegenerative disorders.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole. Molecular docking simulations have shown that the compound interacts with several protein targets, including the COX-2 (Cyclooxygenase-2) enzyme and the TRPV1 (Transient Receptor Potential Vanilloid 1) receptor. These interactions suggest potential applications in the treatment of inflammatory conditions and chronic pain, areas where current therapies often face limitations.

The 1H-imidazole ring in this molecule contributes to its ability to form hydrogen bonds with target proteins, enhancing its binding affinity. This property is particularly important in the design of small-molecule drugs, where strong interactions with target proteins are essential for efficacy. A 2022 study published in ACS Chemical Biology demonstrated that the compound's imidazole ring plays a crucial role in its ability to inhibit the activity of the kinin B1 receptor, a target associated with inflammation and pain.

Despite its promising properties, the development of 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole as a therapeutic agent requires further optimization. Researchers are currently exploring strategies to improve its solubility and metabolic stability, which are critical factors in drug development. A 2023 study in Organic & Biomolecular Chemistry reported the synthesis of several analogs of the compound, which showed improved pharmacokinetic profiles compared to the parent molecule.

The structural complexity of 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole presents both challenges and opportunities in its synthesis. The molecule's multicyclic framework requires precise control of reaction conditions to ensure the formation of the correct stereochemistry and regiochemistry. However, recent advances in asymmetric synthesis and catalytic methods have made it possible to synthesize this compound with high efficiency and selectivity.

As the field of medicinal chemistry continues to evolve, compounds like 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole are becoming increasingly important in the discovery of new therapeutic agents. The unique combination of structural features in this molecule suggests that it has the potential to address a wide range of medical conditions. Further research is needed to fully explore its biological activity and to optimize its properties for clinical application.

One of the most exciting aspects of 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole is its potential as a lead compound for the development of multitarget drugs. The ability of this molecule to interact with multiple biological targets simultaneously offers a promising approach to the treatment of complex diseases. Researchers are actively investigating ways to leverage this property to create more effective and targeted therapies.

In conclusion, 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-2-methyl-1H-imidazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activity make it a valuable candidate for the development of new therapeutic agents. As research in this area continues to progress, it is likely that this compound will play an increasingly important role in the discovery of innovative treatments for a variety of diseases.